Cas no 1210348-23-4 (ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate)

Ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate is a chiral cyclohexane derivative featuring both a Boc-protected amine and an ethyl ester functional group. Its stereospecific configuration (1R,3S,4R) ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The ethyl ester moiety offers versatility for further derivatization, such as hydrolysis or amidation. This compound is particularly useful in peptidomimetics and bioactive molecule development due to its rigid cyclohexane backbone and orthogonal protecting groups. Its well-defined stereochemistry and functional group compatibility enhance its utility in medicinal chemistry and organic synthesis.
ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate structure
1210348-23-4 structure
Product Name:ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
CAS No:1210348-23-4
MF:C14H26N2O4
MW:286.367244243622
MDL:MFCD23106252
CID:4563053
PubChem ID:67056416
Update Time:2025-05-19

ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1R,3S,4R)-4-Amino-3-(Boc-amino)-cyclohexane-carboxylic acid ethyl ester
    • ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
    • Cyclohexanecarboxylic acid, 4-amino-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (1R,3S,4R)-
    • STWAQGKVYHZJCJ-MXWKQRLJSA-N
    • P13714
    • ethyl (1R,3S,4R)-4-amino-3-{[(tert-
    • PB35446
    • SCHEMBL1503743
    • butoxy)carbonyl]amino}cyclohexane-1-carboxylate
    • (1R,3S,4R)-4-Amino-3-(Boc-amino)-cyclohexane-carboxylicacidethylester
    • 1210348-23-4
    • (1R*,2S*,4R* )-N2-tert-Butoxycarbonyl-4-ethoxycarbonyl-1,2-cyclohexanediamine
    • (1R*,2S*,4R*)-N2-tert-Butoxycarbonyl-4-ethoxycarbonyl-1,2-cyclohexanediamine
    • (1R,3S,4R)-Ethyl 4-amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
    • CS-0056355
    • (1R*,2S*,4R*) -N2-tert-Butoxycarbonyl-4-ethoxycarbonyl-1,2-cyclohexanediamine
    • (1R,3S,4R)-4-Amino-3-(Boc-amino)-cyclohexanecarboxylic acid ethyl ester
    • ethyl (1R,3S,4R)-4-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
    • MDL: MFCD23106252
    • Inchi: 1S/C14H26N2O4/c1-5-19-12(17)9-6-7-10(15)11(8-9)16-13(18)20-14(2,3)4/h9-11H,5-8,15H2,1-4H3,(H,16,18)/t9-,10-,11+/m1/s1
    • InChI Key: STWAQGKVYHZJCJ-MXWKQRLJSA-N
    • SMILES: [C@@H]1(C(OCC)=O)CC[C@@H](N)[C@@H](NC(OC(C)(C)C)=O)C1

Computed Properties

  • Exact Mass: 286.18925731g/mol
  • Monoisotopic Mass: 286.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 90.6Ų

ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Pricemore >>

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Additional information on ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

Ethyl (1R,3S,4R)-4-Amino-3-{[(tert-Butoxy)carbonyl]Amino}Cyclohexane-1-Carboxylate (CAS No. 1210348-23-4): A Comprehensive Overview

Ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS No. 1210348-23-4) is a chiral compound with significant applications in the pharmaceutical and chemical industries. This compound is a key intermediate in the synthesis of various biologically active molecules, particularly those involved in the treatment of neurological disorders and other chronic conditions. The unique stereochemistry and functional groups of this compound make it an essential building block for the development of novel drugs and therapeutic agents.

The structure of ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate consists of a cyclohexane ring with two amino groups and an ester group. The presence of the tert-butoxycarbonyl (Boc) protecting group on one of the amino groups ensures that the compound remains stable during synthetic processes, allowing for precise manipulation and modification. This structural feature is crucial for maintaining the integrity and reactivity of the molecule during multi-step syntheses.

Recent research has highlighted the importance of this compound in the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a critical role in cellular signaling pathways. Ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate has been shown to be a valuable precursor in the synthesis of ligands that can modulate GPCR activity, making it a promising candidate for drug discovery efforts in this area.

In addition to its role in GPCR modulation, this compound has also been explored for its potential in neurodegenerative diseases. Studies have demonstrated that derivatives of ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate can exhibit neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. These findings suggest that this compound could be further developed into therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate typically involves several steps to achieve the desired stereochemistry and functional group arrangement. One common approach is to start with a chiral cyclohexane derivative and introduce the amino and ester groups through selective reactions. The use of chiral catalysts and reagents is crucial to ensure high enantiomeric purity, which is essential for pharmaceutical applications.

The stability and solubility properties of ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate have been extensively studied to optimize its use in various chemical processes. It has been found to be stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Solubility studies have shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), making it suitable for use in solution-phase reactions.

In terms of safety, ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to consult material safety data sheets (MSDS) and adhere to recommended safety guidelines to ensure safe handling and disposal.

The market demand for ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate has been steadily increasing due to its versatile applications in drug discovery and development. Pharmaceutical companies are increasingly investing in research programs that utilize this compound as a key intermediate or starting material. This growing demand is driving advancements in synthetic methods and production processes to meet industry needs.

Future research directions for ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate include exploring its potential as a scaffold for designing new classes of drugs with improved efficacy and reduced side effects. Additionally, efforts are being made to develop more efficient and cost-effective synthetic routes to enhance its availability for large-scale applications.

In conclusion, ethyl (1R,3S,4R)-4-amino-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS No. 1210348-23-4) is a versatile and important compound with significant potential in the pharmaceutical industry. Its unique structural features and biological activities make it a valuable tool for researchers and chemists working on drug discovery and development projects. As research continues to advance, this compound is likely to play an increasingly important role in the creation of novel therapeutic agents.

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